Cas no 52129-99-4 (1-Propanone,1-[4-(methylthio)phenyl]-)

• Product Name: 1-Propanone,1-[4-(methylthio)phenyl]-
• CAS No: 52129-99-4
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 366415
• PubChem ID: 821171
• Update Time: 2025-04-19

1-Propanone,1-[4-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-[4-(methylthio)phenyl]-
• 1(4-methylthiophenyl)-1-propanone
• 1-[4-(Methylthio)phenyl]propan-1-one
• 4'-(Methylthio)propiophenone
• Propiophenone,4'-(methylthio)- (6CI)
• FTJGECIARDVRJC-UHFFFAOYSA-N
• 1-(4-Methylsulfanyl-phenyl)-propan-1-one
• DTXSID901288947
• 52129-99-4
• 4-(Methylthio)phenyl-propan-1-one
• AKOS006228304
• 1-(4-methylsulfanylphenyl)propan-1-one
• 1-[4-(Methylthio)phenyl]-1-propanone
• AQ-917/42754488
• 1-[4-(methylsulfanyl)phenyl]-1-propanone
• SCHEMBL275400
• 1-Propanone, 1-[4-(methylthio)phenyl]- (9CI)
• 1-(4-(Methylthio)phenyl)propan-1-one
• DB-226060
• G79647
• Propiophenone, 4'-(methylthio)

• MDL： MFCD05863479
• Inchi： 1S/C10H12OS/c1-3-10(11)8-4-6-9(12-2)7-5-8/h4-7H,3H2,1-2H3
• InChI Key： FTJGECIARDVRJC-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CC)=O

Computed Properties

• Exact Mass: 180.06100
• Monoisotopic Mass: 180.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.4A^2

Experimental Properties

• PSA: 42.37000
• LogP: 3.00120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones